Cas no 899782-07-1 (3-(4-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-(4-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 899782-07-1
• MF: C₂₂H₁₇N₃O₄
• MW: 387.388085126877
• CID: 6064364
• Update Time: 2025-05-19

3-(4-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 2,4(1H,3H)-Quinazolinedione, 3-(4-methylphenyl)-1-[(3-nitrophenyl)methyl]-

• Inchi： 1S/C22H17N3O4/c1-15-9-11-17(12-10-15)24-21(26)19-7-2-3-8-20(19)23(22(24)27)14-16-5-4-6-18(13-16)25(28)29/h2-13H,14H2,1H3
• InChI Key： FBYLOVBPBFXZKD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC([N+]([O-])=O)=C2)C2=C(C=CC=C2)C(=O)N(C2=CC=C(C)C=C2)C1=O

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 600.5±65.0 °C(Predicted)
• pka: -0.08±0.20(Predicted)

Additional information on 3-(4-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

3-(4-Methylphenyl)-1-(3-Nitrophenyl)methyl-1,2,3,4-Tetrahydroquinazoline-2,4-dione: A Comprehensive Overview

3-(4-Methylphenyl)-1-(3-Nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 899782-07-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of tetrahydroquinazolines, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The structure of 3-(4-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione is characterized by a tetrahydroquinazoline core with specific substituents that enhance its biological activity. The 4-methylphenyl and 3-nitrophenyl groups are key functional groups that contribute to the compound's reactivity and selectivity. The nitro group in particular is known for its ability to undergo reduction reactions, which can lead to the formation of more active metabolites in biological systems.

Recent studies have highlighted the potential of 3-(4-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione as an anticancer agent. In vitro and in vivo experiments have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, 3-(4-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(4-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione have also been studied extensively. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and potential drug-drug interactions.

One of the key challenges in the development of 3-(4-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione is optimizing its chemical stability. The presence of the nitro group can lead to degradation under certain conditions, which may affect its efficacy and safety. Ongoing research is focused on developing stable formulations and delivery systems to enhance its therapeutic potential.

In conclusion, 3-(4-methylphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 899782-07-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structure and biological activities make it an attractive target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely to play an increasingly important role in the treatment of various diseases.